Cas no 1261891-25-1 (3-Cyano-5-(3,5-difluorophenyl)phenol)

3-Cyano-5-(3,5-difluorophenyl)phenol is a fluorinated aromatic compound featuring a cyano group and a phenolic hydroxyl moiety. Its distinct structure, combining electron-withdrawing substituents (cyano and difluorophenyl groups) with a reactive phenol group, makes it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The difluorophenyl moiety enhances metabolic stability and lipophilicity, while the cyano group offers versatility for further functionalization. This compound is well-suited for applications requiring precise electronic and steric tuning, such as drug discovery or material science. Its high purity and well-defined reactivity profile ensure consistent performance in synthetic workflows.
3-Cyano-5-(3,5-difluorophenyl)phenol structure
1261891-25-1 structure
Product Name:3-Cyano-5-(3,5-difluorophenyl)phenol
CAS No:1261891-25-1
MF:C13H7F2NO
MW:231.197590112686
MDL:MFCD18314266
CID:2761608
PubChem ID:53219942
Update Time:2025-05-24

3-Cyano-5-(3,5-difluorophenyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 1261891-25-1
    • DTXSID10684734
    • 3-Cyano-5-(3,5-difluorophenyl)phenol, 95%
    • 3',5'-Difluoro-5-hydroxy[1,1'-biphenyl]-3-carbonitrile
    • MFCD18314266
    • 3-CYANO-5-(3,5-DIFLUOROPHENYL)PHENOL
    • 3-Cyano-5-(3,5-difluorophenyl)phenol
    • MDL: MFCD18314266
    • Inchi: 1S/C13H7F2NO/c14-11-3-10(4-12(15)6-11)9-1-8(7-16)2-13(17)5-9/h1-6,17H
    • InChI Key: NAHKQFOXIWSYPD-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=C(C=1)C1C=C(C#N)C=C(C=1)O)F

Computed Properties

  • Exact Mass: 231.04957017Da
  • Monoisotopic Mass: 231.04957017Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 44Ų

3-Cyano-5-(3,5-difluorophenyl)phenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB320309-5 g
3-Cyano-5-(3,5-difluorophenyl)phenol, 95%; .
1261891-25-1 95%
5g
€1,159.00 2022-08-31
abcr
AB320309-5g
3-Cyano-5-(3,5-difluorophenyl)phenol, 95%; .
1261891-25-1 95%
5g
€1159.00 2024-04-20

Additional information on 3-Cyano-5-(3,5-difluorophenyl)phenol

Research Brief on 3-Cyano-5-(3,5-difluorophenyl)phenol (CAS: 1261891-25-1): Recent Advances and Applications

3-Cyano-5-(3,5-difluorophenyl)phenol (CAS: 1261891-25-1) is a fluorinated phenolic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and biological activities.

One of the most notable applications of 3-Cyano-5-(3,5-difluorophenyl)phenol is its use in the synthesis of kinase inhibitors, which are critical in targeting signaling pathways involved in cancer and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific tyrosine kinases, with IC50 values in the nanomolar range. The study also highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, making it a promising candidate for further drug development.

In addition to its role in kinase inhibition, recent research has explored the potential of 3-Cyano-5-(3,5-difluorophenyl)phenol as a scaffold for designing novel antimicrobial agents. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that fluorinated phenolic derivatives, including this compound, displayed significant activity against drug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membranes and interfere with essential enzymatic processes. These findings suggest that further optimization of this scaffold could lead to the development of new antibiotics to address the growing threat of antimicrobial resistance.

The synthetic accessibility of 3-Cyano-5-(3,5-difluorophenyl)phenol has also been a focus of recent investigations. A 2023 paper in Organic Process Research & Development described an efficient and scalable synthetic route for this compound, utilizing a palladium-catalyzed cross-coupling reaction as the key step. This method offers advantages such as high yield, minimal byproducts, and compatibility with industrial-scale production, which could facilitate its broader application in drug discovery programs.

Despite these promising developments, challenges remain in the optimization of 3-Cyano-5-(3,5-difluorophenyl)phenol-based therapeutics. For instance, some studies have noted issues related to off-target effects and toxicity profiles, which necessitate further structural modifications. Ongoing research is focused on addressing these limitations through rational drug design and computational modeling approaches. Future directions may also include exploring the compound's potential in combination therapies and its application in other disease areas, such as neurodegenerative disorders.

In conclusion, 3-Cyano-5-(3,5-difluorophenyl)phenol (CAS: 1261891-25-1) represents a versatile and pharmacologically relevant scaffold with significant potential in drug discovery. Recent advances in its synthesis, biological evaluation, and therapeutic applications underscore its value as a key building block in medicinal chemistry. Continued research efforts will be essential to fully realize its potential and translate these findings into clinically viable treatments.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.